Cas no 1250796-81-6 (1-(2-methoxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-methoxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1250796-81-6
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 5950839
• PubChem ID: 62054042
• Update Time: 2025-06-08

1-(2-methoxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(2-methoxyethyl)-5-methyl-
• 1-(2-Methoxyethyl)-5-methyl-1h-1,2,3-triazole-4-carboxylic acid
• 1250796-81-6
• EN300-1592604
• SCHEMBL2373071
• HHQHFFDJRQXEFN-UHFFFAOYSA-N
• 1-(2-methoxyethyl)-5-methyltriazole-4-carboxylic acid
• CS-0288614
• AKOS011331228
• 1-(2-methoxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C7H11N3O3/c1-5-6(7(11)12)8-9-10(5)3-4-13-2/h3-4H2,1-2H3,(H,11,12)
• InChI Key： HHQHFFDJRQXEFN-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(C)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 185.08004122g/mol
• Monoisotopic Mass: 185.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 371.9±52.0 °C(Predicted)
• pka: 3.42±0.50(Predicted)

Additional information on 1-(2-methoxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(2-methoxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1250796-81-6)

The compound 1-(2-methoxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1250796-81-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,3-triazole core and a methoxyethyl side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

One of the key reasons for the growing interest in 1-(2-methoxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is its role in click chemistry reactions. The triazole ring is known for its stability and ability to participate in Huisgen cycloaddition, a reaction widely used in bioconjugation and material science. This property aligns with current trends in green chemistry, where efficiency and atom economy are prioritized. As sustainability becomes a focal point in chemical synthesis, compounds like this are increasingly valuable.

In the context of drug development, this compound serves as a precursor for designing small-molecule inhibitors. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives with potential therapeutic effects. Recent studies highlight its relevance in targeting enzyme modulation, particularly in inflammation and oncology research. These applications resonate with trending searches on AI-driven drug discovery and precision medicine, topics dominating scientific forums.

Another area where CAS No. 1250796-81-6 shows promise is in agrochemical innovation. The methoxyethyl group enhances solubility, a critical factor in formulating pesticides or herbicides with improved bioavailability. With the global push toward sustainable agriculture, researchers are exploring how such compounds can reduce environmental impact while maintaining efficacy. This aligns with frequent queries about eco-friendly crop protection and next-gen agrochemicals.

From a synthetic perspective, the compound’s stability under various conditions makes it suitable for high-throughput screening (HTS) workflows. Laboratories focusing on combinatorial chemistry often seek stable intermediates like this to accelerate library generation. Its compatibility with automated synthesis platforms further boosts its appeal, addressing the demand for scalable chemical solutions in both academia and industry.

Quality control and analytical profiling of 1-(2-methoxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid are equally critical. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, a topic frequently searched by quality assurance professionals. The compound’s well-defined spectral signatures facilitate its identification in complex mixtures, a feature highly valued in metabolomics and proteomics research.

In summary, CAS No. 1250796-81-6 represents a multifaceted tool for modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting broader trends in interdisciplinary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.